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Compound of Interest

Compound Name: 3-Bromo-4-methylphenol

Cat. No.: B1336650

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with 3-Bromo-4-methylphenol. The following
protocols and recommendations are designed to ensure a safe laboratory environment by
minimizing exposure risks and providing clear, actionable steps for handling, storage, and
emergency procedures.

Understanding the Risks: Hazard Profile of 3-
Bromo-4-methylphenol

3-Bromo-4-methylphenol is a halogenated phenol that presents multiple hazards. According
to its GHS classification, it is harmful if swallowed or in contact with skin, causes skin irritation,
serious eye irritation, and may cause respiratory irritation[1][2][3]. Understanding these risks is
the foundation for implementing appropriate safety measures. The phenolic structure allows for
rapid absorption through the skin, which can lead to systemic toxicity, affecting the central
nervous system, liver, and kidneys[4].

Table 1: GHS Hazard Classification for 3-Bromo-4-methylphenol
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation
Specific target organ toxicity — H335: May cause respiratory
] Category 3 L
single exposure irritation

Source: PubChem CID 10307913, Fisher Scientific SDS[1][5]

Personal Protective Equipment (PPE): Your First
Line of Defense

A multi-layered approach to PPE is crucial when handling 3-Bromo-4-methylphenol to prevent
contact and absorption. The selection of appropriate PPE is contingent on the specific
procedures being performed and the potential for exposure.

Eye and Face Protection

Chemical splash goggles are mandatory whenever handling 3-Bromo-4-methylphenol.[6] For
procedures with a higher risk of splashing, such as when transferring large volumes or working
with heated solutions, a face shield should be worn in addition to goggles.[4][6]

Hand Protection

The choice of gloves is critical due to the ability of phenols to penetrate many common glove
materials. For incidental contact with dilute solutions, double-gloving with nitrile exam-style
gloves is recommended.[4] However, for handling concentrated solutions or for prolonged
contact, more robust gloves such as butyl rubber or neoprene should be worn over an inner
nitrile glove.[4][7] It is imperative to change gloves frequently and immediately upon any sign of
contamination.[7]
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Body Protection

A fully buttoned lab coat is the minimum requirement for body protection.[4][7] In situations
where there is a significant risk of splashing, a chemically resistant apron made of butyl rubber
or neoprene should be worn over the lab coat.[4][8] Long pants and closed-toe shoes are
mandatory at all times in the laboratory.[4][6]

Respiratory Protection

All work with 3-Bromo-4-methylphenol, especially when handling the solid form which can
create dust, or when heating solutions which can create vapors, must be conducted in a
certified chemical fume hood.[4][6][9] This engineering control is the primary means of
preventing respiratory exposure.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is essential to prevent accidental
exposure and ensure the stability of the chemical.

Engineering Controls

A properly functioning chemical fume hood is the most critical engineering control for safely
handling 3-Bromo-4-methylphenol.[4][8] An emergency eyewash station and safety shower
must be accessible within a 10-second travel distance from the work area.[3][8]

Storage Requirements

Store 3-Bromo-4-methylphenol in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.[7][10] Containers should be kept tightly
closed to prevent the release of vapors and protect from moisture.[4][5] It is advisable to store
halogenated compounds separately from non-halogenated solvents.[10]

Emergency Procedures: Preparedness and
Response

Rapid and appropriate action in the event of an exposure or spill is critical to minimizing harm.
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First Aid Measures

o Skin Contact: Immediately remove all contaminated clothing, including shoes and watches.
[6] Rapid decontamination is crucial.[8] If available, use polyethylene glycol 300 or 400
(PEG-300 or PEG-400) to wipe the affected area before washing with copious amounts of
water for at least 15 minutes.[8] If PEG is not available, flush with water for at least 15
minutes.[6] Seek immediate medical attention.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.[5][8] Remove contact lenses if it can be done easily.[5]
Seek immediate medical attention.

 Inhalation: Move the individual to fresh air.[5][8] If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration.[2] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[2][8] If the person is conscious, rinse their mouth with
water and have them drink 4-8 ounces of water or milk.[8] Seek immediate medical attention.

Spill and Disposal Management

In the event of a spill, evacuate the area and ensure it is well-ventilated. Don the appropriate
PPE, including respiratory protection if necessary.[9] Small spills can be absorbed with an inert
material like vermiculite or sand.[9] The absorbed material and all contaminated PPE must be
collected in a sealed container for disposal as hazardous waste.[7]

All waste containing 3-Bromo-4-methylphenol must be disposed of as hazardous chemical
waste in accordance with local, state, and federal regulations.[4][7] Do not mix halogenated
waste with non-halogenated waste streams.[10]

Visualizing Safety Workflows

To further clarify procedural steps, the following diagrams illustrate key safety workflows.
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Donning Sequence Laboratory Entry
Don inner nitrile gloves Don lab coat Don chemical splash goggles Don face shield (if needed) Don outer gloves (neoprene/butyl)

Preparation

Inspect PPE for damage Wash hands thoroughly

Click to download full resolution via product page

Caption: PPE Donning Sequence for Handling 3-Bromo-4-methylphenol.
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Glert others and evacuate the immediate area

Qf safe, control the source of the spiID
(Don appropriate PPE)

(Contain the spill with absorbent materiaD

Gollect absorbed material into a labeled hazardous waste containe)
[Decontaminate the spill area)

[Dispose of all contaminated materials as hazardous waste)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Responding to a 3-Bromo-4-methylphenol Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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